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Compound of Interest

Compound Name: Reactive yellow 175

Cat. No.: B1174809

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of C.I. Reactive Yellow 175 (CAS No. 149315-85-5) in the dyeing of cellulose fibers (e.g.,
cotton, linen, viscose) and their blends. The information is intended to serve as a foundational
guide for laboratory-scale applications, enabling reproducible and optimized dyeing processes.

Introduction and Mechanism of Action

Reactive Yellow 175 is an anionic reactive dye that forms a covalent bond with the hydroxyl
groups of cellulose fibers. This chemical bond imparts high wash fastness and vibrant
coloration to the textile substrate. The fixation process is dependent on alkaline conditions,
which activate the cellulose fiber, making it nucleophilic. The reaction typically proceeds via a
nucleophilic substitution or addition mechanism, where the cellulose anion attacks the
electrophilic center of the reactive dye molecule, forming a stable ether linkage. This process
requires precise control of pH, temperature, and electrolyte concentration to ensure optimal
dye uptake and fixation while minimizing dye hydrolysis, a competing reaction where the dye
reacts with water instead of the fiber.

Application Parameters: Exhaust Dyeing

The exhaust dyeing method is a common laboratory and industrial process where the textile
substrate is circulated through a dye bath containing the necessary dyes and auxiliaries. The
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parameters below are typical for a vinyl sulfone-type reactive dye and should be optimized for
specific substrates and desired shade depths.

Table 1: Recommended Recipe for Exhaust Dyeing

Pale Shades (= Medium Shades Dark Shades (=
Parameter

1.0% owf) (1.0 - 3.0% owf) 3.0% owf*)
Reactive Yellow 175 0.1-1.0% 1.0-3.0% 3.0-5.0%
Glauber's Salt (g/L) 20-40 40 - 60 60 - 80
Soda Ash (g/L) 10-15 15-20 20-25
Wetting Agent (g/L) 0.5-1.0 0.5-1.0 0.5-1.0
Sequestering Agent

05-10 05-10 05-10
(9/L)
Liquor Ratio 1:15-1:20 1:10-1:15 1:10
Dyeing Temperature 60°C 60°C 60°C
Fixation Time (min) 45 - 60 60 - 75 75-90

% owf = on weight of fiber

Detailed Experimental Protocol: Exhaust Dyeing

This protocol outlines a standard laboratory procedure for dyeing a 10-gram sample of scoured
and bleached cotton fabric to a medium shade (2% owf).

3.1. Materials and Reagents

10 g scoured and bleached cotton fabric

Reactive Yellow 175 dye powder

Glauber's Salt (anhydrous Na2S0a)

Soda Ash (anhydrous Na2CO3)
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» Non-ionic wetting agent

e Sequestering agent (e.g., EDTA)

o Acetic acid (for neutralization)

e Non-ionic soaping agent

« Distilled or deionized water

o Laboratory dyeing apparatus (e.g., beaker dyeing machine)
o Beakers, graduated cylinders, and a precision scale

3.2. Pre-treatment of Substrate Ensure the cellulose substrate is properly scoured and
bleached to remove impurities like waxes, pectins, and sizing agents. This step is critical for
achieving level and reproducible dyeing. The fabric should be wetted out in deionized water
before introduction to the dye bath.

3.3. Dye Bath Preparation

o Calculate the required volume of water for a 1:15 liquor ratio (10 g fabric x 15 = 150 mL total
volume).

» In a beaker, weigh and dissolve the required auxiliaries in approximately 100 mL of water at
room temperature:

o Glauber's Salt: 60 g/L corresponds to 0.150 L * 60 g/L = 9.0 g.
o Wetting Agent: 1.0 g/L corresponds to 0.150 L * 1.0 g/L =0.15g.
o Sequestering Agent: 1.0 g/L corresponds to 0.150 L * 1.0 g/L = 0.15 g.

e Prepare the dye stock solution. Weigh 0.2 g (2% of 10 g) of Reactive Yellow 175 powder
and paste it with a small amount of cold water. Dissolve the paste by adding approximately
25 mL of warm water (40-50°C), stirring continuously.
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» Prepare the alkali solution. Weigh 3.0 g of Soda Ash (20 g/L * 0.150 L) and dissolve it in 25
mL of water. Keep this solution separate.

3.4. Dyeing Procedure

o Set the laboratory dyeing machine to 30°C.

o Add the dissolved salt and auxiliary solution to the dye pot. Add the wetted fabric sample.

¢ Run the machine for 10 minutes to ensure even distribution of chemicals.

e Add the prepared dye stock solution to the bath.

e Raise the temperature to 60°C at a rate of 1.5°C per minute.

» Run the machine for 30 minutes at 60°C to allow for dye migration and leveling.

o Add the prepared soda ash solution to the dye bath over a period of 5-10 minutes to initiate
fixation.

o Continue the dyeing process at 60°C for 60 minutes for fixation.

« After fixation, drop the dye bath and rinse the fabric sample with cold water.

3.5. Post-Dyeing Washing-Off (Soaping) This sequence is crucial for removing unfixed and
hydrolyzed dye, ensuring optimal fastness properties.

e Cold Rinse: Rinse the dyed fabric thoroughly under cold running water for 5 minutes.

e Hot Rinse: Rinse the fabric in hot water (70°C) for 10 minutes.

o Neutralization: Prepare a bath with 1.0 g/L acetic acid at 40°C. Treat the fabric for 10 minutes
to neutralize residual alkali.

e Soaping: Prepare a bath with 2.0 g/L non-ionic soaping agent at 95°C (near boil). Treat the
fabric for 15 minutes. This step removes hydrolyzed dye.

e Hot Rinse: Rinse again in hot water (70°C) for 10 minutes.
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¢ Cold Rinse: Final rinse in cold water.

e Squeeze the excess water and air-dry the fabric.

Visualizations

Diagram 1: Experimental Workflow for Exhaust Dyeing
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Caption: Workflow for the exhaust dyeing of cellulose fibers.
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Diagram 2: Chemical Fixation Pathway
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Caption: Simplified pathway of reactive dye fixation on cellulose.

 To cite this document: BenchChem. [Application Notes for Dyeing Cellulose Fibers with
Reactive Yellow 175]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174809#reactive-yellow-175-for-dyeing-cellulose-
fibers-and-blends]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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